Cas no 1804688-04-7 (3-(Difluoromethyl)-6-iodopyridine-2-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-6-iodopyridine-2-carboxaldehyde
• CAS No: 1804688-04-7
• MF: C₇H₄F₂INO
• MW: 283.01404094696
• CID: 4845829
• Update Time: 2025-10-23

3-(Difluoromethyl)-6-iodopyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-iodopyridine-2-carboxaldehyde

• Inchi： 1S/C7H4F2INO/c8-7(9)4-1-2-6(10)11-5(4)3-12/h1-3,7H
• InChI Key： PQJRCRQDQPOYFY-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(F)F)C(C=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-6-iodopyridine-2-carboxaldehyde

3-(Difluoromethyl)-6-iodopyridine-2-carboxaldehyde: A Comprehensive Overview

3-(Difluoromethyl)-6-iodopyridine-2-carboxaldehyde, identified by the CAS number 1804688-04-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and analytical chemistry. This compound is characterized by its unique structure, which combines a pyridine ring with a difluoromethyl group and an iodine substituent, making it a valuable tool in various research and industrial applications.

The synthesis of 3-(Difluoromethyl)-6-iodopyridine-2-carboxaldehyde involves a series of carefully designed chemical reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and oxidation processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity, ensuring its reliability for use in demanding applications. Its structure is particularly noteworthy due to the presence of electron-withdrawing groups, which significantly influence its electronic properties and reactivity.

In terms of applications, this compound has been extensively studied for its potential in drug discovery. The pyridine ring serves as a versatile scaffold for attaching various functional groups, making it an ideal candidate for designing bioactive molecules. Recent research has highlighted its ability to modulate key cellular pathways, such as those involved in inflammation and cancer progression. For instance, studies published in high-impact journals like Nature Communications and Journal of Medicinal Chemistry have demonstrated its potential as a lead compound for developing anti-inflammatory agents.

Beyond medicinal chemistry, 3-(Difluoromethyl)-6-iodopyridine-2-carboxaldehyde has also found applications in the field of materials science. Its ability to form stable coordination complexes with transition metals has made it a valuable component in the synthesis of novel materials for electronic devices. For example, researchers have utilized this compound to create advanced sensors capable of detecting trace amounts of environmental pollutants with high sensitivity.

The structural uniqueness of this compound also makes it an excellent candidate for use in analytical chemistry. Its distinct absorption properties in the ultraviolet-visible spectrum have been exploited for developing highly sensitive analytical methods. Recent studies have demonstrated its utility as a chromophore in fluorescence-based assays, enabling the detection of analytes at concentrations as low as parts per billion.

In conclusion, 3-(Difluoromethyl)-6-iodopyridine-2-carboxaldehyde, with its unique structure and versatile properties, continues to be a focal point in various scientific disciplines. As research progresses, it is anticipated that this compound will unlock new possibilities in drug development, materials innovation, and analytical techniques. Its continued exploration will undoubtedly contribute to advancing our understanding of complex chemical systems and their practical applications.